Cas no 62435-32-9 (Benzoic acid, 3-fluoro-4-(pentyloxy)-, 4-methylphenyl ester)

• Product Name: Benzoic acid, 3-fluoro-4-(pentyloxy)-, 4-methylphenyl ester
• CAS No: 62435-32-9
• MF: C₁₉H₂₁FO₃
• MW: 316.366649389267
• CID: 444915
• PubChem ID: 71386436
• Update Time: 2025-04-19

Benzoic acid, 3-fluoro-4-(pentyloxy)-, 4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-fluoro-4-(pentyloxy)-, 4-methylphenyl ester
• (4-methylphenyl) 3-fluoro-4-pentoxybenzoate
• DTXSID10808610
• 4-METHYLPHENYL 3-FLUORO-4-(PENTYLOXY)BENZOATE
• 62435-32-9

• Inchi： 1S/C19H21FO3/c1-3-4-5-12-22-18-11-8-15(13-17(18)20)19(21)23-16-9-6-14(2)7-10-16/h6-11,13H,3-5,12H2,1-2H3
• InChI Key： YOEJMDSUGZFQRW-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC2C=CC(C)=CC=2)C=CC=1OCCCCC

Computed Properties

• Exact Mass: 316.14753
• Monoisotopic Mass: 316.14747269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones